![molecular formula C9H12OS B1450008 1-(2,5-Dimethylthiophen-3-yl)propan-1-one CAS No. 32427-84-2](/img/structure/B1450008.png)
1-(2,5-Dimethylthiophen-3-yl)propan-1-one
Overview
Description
1-(2,5-Dimethylthiophen-3-yl)propan-1-one is a chemical compound with the formula C9H12OS . It is used for research purposes .
Physical And Chemical Properties Analysis
1-(2,5-Dimethylthiophen-3-yl)propan-1-one has a molecular weight of 168.26 . The boiling point and other physical properties are not specified .Scientific Research Applications
Anti-inflammatory Applications
Thiophene derivatives, including compounds like 1-(2,5-Dimethylthiophen-3-yl)propan-1-one, have been identified as potent anti-inflammatory agents. They are used to develop medications that can reduce inflammation in the body, which is beneficial for treating conditions such as arthritis, asthma, and allergic reactions .
Neuroprotective Effects in Alzheimer’s Disease
Some thiophene compounds act as serotonin antagonists and have shown promise in the treatment of neurodegenerative diseases like Alzheimer’s. By modulating neurotransmitter activity, these compounds can potentially protect neuronal health and slow the progression of Alzheimer’s disease .
Antimicrobial and Antifungal Properties
The thiophene nucleus is known to impart significant antimicrobial and antifungal characteristics to its derivatives. This makes them valuable in the development of new antibiotics and antifungal drugs, especially in an era where resistance to existing drugs is a growing concern .
Antioxidant Activity
Compounds containing the thiophene nucleus exhibit antioxidant properties, which are crucial in protecting cells from oxidative stress. This application is particularly relevant in the prevention of diseases caused by free radicals, including certain types of cancer .
Kinase Inhibition for Cancer Therapy
Thiophene derivatives have been studied for their ability to inhibit kinases, enzymes that play a critical role in cell signaling. Kinase inhibitors are an important class of drugs in the treatment of cancer, as they can prevent the proliferation of cancer cells .
Estrogen Receptor Modulation
Certain thiophene compounds are known to interact with estrogen receptors, which can be leveraged in hormone therapy for conditions like breast cancer. These compounds can either mimic or block the action of estrogen, depending on the therapeutic need .
Material Science Applications
Beyond medicinal chemistry, thiophene derivatives are also explored for their applications in material science. Their unique properties make them suitable for use in the development of organic semiconductors, conductive polymers, and photochromic materials .
Anti-tubercular Activity
Related thiophene compounds have been studied for their potential in treating drug-resistant tuberculosis. This highlights the versatility of the thiophene nucleus in contributing to the fight against challenging infectious diseases .
Safety and Hazards
properties
IUPAC Name |
1-(2,5-dimethylthiophen-3-yl)propan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12OS/c1-4-9(10)8-5-6(2)11-7(8)3/h5H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFXXALUAXRWQPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=C(SC(=C1)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50650857 | |
Record name | 1-(2,5-Dimethylthiophen-3-yl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50650857 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dimethylthiophen-3-yl)propan-1-one | |
CAS RN |
32427-84-2 | |
Record name | 1-(2,5-Dimethyl-3-thienyl)-1-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=32427-84-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2,5-Dimethylthiophen-3-yl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50650857 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural features and optical properties of DMTP?
A1: DMTP is an organic compound with the molecular formula C15H14Cl2OS []. Key structural features include a dimethylthiophene ring and a dichlorophenyl group linked by a propanone bridge. FTIR spectroscopy confirmed the presence of these functional groups []. The material exhibits good optical transparency within the visible and near-infrared spectrum, specifically between 400-1100 nm []. This property is crucial for its potential use in photonic applications.
Q2: How does the crystal structure of DMTP relate to its observed photonic properties?
A2: Single crystal X-ray diffraction analysis revealed that DMTP crystallizes in a monoclinic system with a centrosymmetric space group of P21/c []. This specific crystal structure contributes to the material's observed optical limiting properties, as demonstrated by Z-scan studies. The reverse saturable absorption phenomena observed suggest that DMTP's ability to modulate light transmission is influenced by its crystal packing and intermolecular interactions [].
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.